Ethyl 2'-formyl[1,1'-biphenyl]-4-carboxylate

• IUPAC Name: ethyl 4-(2-formylphenyl)benzoate
• InChI: InChI=1S/C16H14O3/c1-2-19-16(18)13-9-7-12(8-10-13)15-6-4-3-5-14(15)11-17/h3-11H,2H2,1H3
• InChI Key: GEWDTBPSTDXEPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=CC=C2C=O
• Molecular Formula: C16H14O3
• DSSTOX Substance ID: DTXSID60594697
• Molecular Weight: 254.28 g/mol
• CAS RN: 885950-48-1

Description

Ethyl 2'-formyl[1,1'-biphenyl]-4-carboxylate is a compound that is part of a broader class of organic molecules with potential applications in various fields of chemistry and pharmacology. While the specific compound is not directly mentioned in the provided papers, related compounds with similar functional groups and structural features are discussed, which can provide insights into the properties and reactivity of Ethyl 2'-formyl[1,1'-biphenyl]-4-carboxylate.

Synthesis Analysis

The synthesis of related compounds often involves multi-step organic reactions, including condensation, rearrangement, and cyclization processes. For instance, the synthesis of ethyl 3-formyl-4,5-dihydrofuran-2-carboxylate involves the rearrangement of a parent compound and is used to synthesize pyridazines . Similarly, the synthesis of ethyl (R)-2-(biphenyl-4-carbonyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-1-carboxylate is characterized by NMR, ESI-MS, and X-ray diffraction, indicating a complex synthetic route . These studies suggest that the synthesis of Ethyl 2'-formyl[1,1'-biphenyl]-4-carboxylate would likely involve careful planning of reaction conditions and purification steps to obtain the desired product.

Molecular Structure Analysis

The molecular structure of related compounds is often elucidated using techniques such as single-crystal X-ray diffraction, which provides detailed information about the arrangement of atoms in the crystal lattice . For example, the crystal structure of ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate was determined, revealing an orthorhombic space group and specific unit-cell parameters . These analyses are crucial for understanding the three-dimensional conformation of the molecules and their potential interactions in the solid state.

Chemical Reactions Analysis

The reactivity of related compounds is influenced by the presence of functional groups such as esters, carboxylates, and formyl groups. For instance, the PRINS reaction of ethyl bicyclo[2.2.1]-hept-5-en-2-carboxylate with paraformaldehyde in the presence of sulfuric acid leads to a mixture of rearrangement and lactonization products . This indicates that Ethyl 2'-formyl[1,1'-biphenyl]-4-carboxylate could also undergo similar reactions, depending on the reaction conditions and the presence of catalysts.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds are characterized using spectroscopic methods and thermal analyses. For example, the compound ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate was characterized by FT-IR, NMR, UV-Vis, and mass spectrometry, and its properties were evaluated by quantum chemical calculations . These studies provide insights into the stability, electronic structure, and potential intermolecular interactions of the compounds, which are relevant for understanding the behavior of Ethyl 2'-formyl[1,1'-biphenyl]-4-carboxylate.

Scientific Research Applications

1. Photochemical Properties and Applications

Ethyl 2'-formyl[1,1'-biphenyl]-4-carboxylate exhibits notable photochemical properties. For instance, similar compounds like ethyl 4-formyl-1,3-dimethylpyrazole-5-carboxylate have shown coloration upon light irradiation, which disappears in certain conditions, suggesting applications in photochromism and materials science (Yokoyama et al., 2004).

2. Role in Organic Synthesis

Ethyl 2'-formyl[1,1'-biphenyl]-4-carboxylate serves as a precursor in the synthesis of various organic compounds. For example, it is used in the synthesis of novel 1,4-dicarbonyl scaffolds and pyridazines, indicating its utility in creating diverse organic molecules (Zanatta et al., 2020).

3. Applications in Analytical Chemistry

This compound is relevant in the development of analytical tools. A study demonstrated the synthesis of a ratiometric fluorescent probe using a structurally similar compound, ethyl 2-(3-formyl-4-hydroxyphenyl)-4-methylthiazole-5-carboxylate, for the selective detection of cysteine and homocysteine, which are important biomolecules (Na et al., 2016).